Cas no 2231635-96-2 (2-[4-[2-(2-Fluorophenyl)ethoxy]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-[4-[2-(2-Fluorophenyl)ethoxy]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2231635-96-2
• MF: C₂₀H₂₄BFO₃
• MW: 342.212169647217
• CID: 5463316
• Update Time: 2025-05-28

2-[4-[2-(2-Fluorophenyl)ethoxy]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-[4-[2-(2-Fluorophenyl)ethoxy]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C20H24BFO3/c1-19(2)20(3,4)25-21(24-19)16-9-11-17(12-10-16)23-14-13-15-7-5-6-8-18(15)22/h5-12H,13-14H2,1-4H3
• InChI Key： AXATXYUCMADCCY-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=CC=C(OCCC2=CC=CC=C2F)C=C1

Experimental Properties

• Density: 1.11±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 454.0±35.0 °C(Predicted)

Additional information on 2-[4-[2-(2-Fluorophenyl)ethoxy]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Comprehensive Overview of 2-[4-[2-(2-Fluorophenyl)ethoxy]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2231635-96-2)

The compound 2-[4-[2-(2-Fluorophenyl)ethoxy]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2231635-96-2) is a highly specialized boronic ester derivative that has garnered significant attention in pharmaceutical and materials science research. Its unique molecular structure, featuring a fluorophenyl moiety and a dioxaborolane ring, makes it a valuable intermediate in the synthesis of advanced organic compounds. Researchers are particularly interested in its potential applications in Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds in drug discovery and materials engineering.

One of the key reasons for the growing interest in 2-[4-[2-(2-Fluorophenyl)ethoxy]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is its role in the development of targeted therapies. With the rise of precision medicine, scientists are exploring how this compound can be utilized to create novel small-molecule inhibitors for diseases such as cancer and autoimmune disorders. The fluorophenyl group enhances the compound's binding affinity to specific biological targets, while the dioxaborolane moiety facilitates its use in modular synthetic pathways. This dual functionality aligns with current trends in drug design, where researchers prioritize molecules with both high efficacy and synthetic versatility.

In addition to its pharmaceutical applications, CAS No. 2231635-96-2 is also being investigated for its potential in organic electronics. The compound's boron-containing structure contributes to its electron-deficient nature, making it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. As the demand for sustainable energy solutions grows, materials like this are becoming increasingly relevant. Recent studies have highlighted its compatibility with π-conjugated systems, which are essential for optimizing charge transport in next-generation electronic devices.

The synthesis and handling of 2-[4-[2-(2-Fluorophenyl)ethoxy]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane require specialized expertise due to its sensitivity to moisture and air. Proper storage conditions, such as inert atmospheres and low temperatures, are critical to maintaining its stability. This aspect is particularly important for researchers who frequently search for best practices in handling boronic esters or storage guidelines for air-sensitive compounds. Addressing these concerns ensures the compound's integrity and maximizes its utility in experimental settings.

Another area of interest is the compound's potential role in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug development. PROTACs leverage ubiquitin-proteasome pathways to degrade disease-causing proteins, and boronic acid derivatives like this compound are being explored as key components. This aligns with the broader trend of degradation-based therapeutics, which has become a hot topic in both academic and industrial research circles. Users often search for PROTACs and boronic acids or new degraders in drug discovery, reflecting the compound's relevance in this innovative field.

From a commercial perspective, the availability of CAS No. 2231635-96-2 is limited to specialized suppliers, often requiring custom synthesis. This scarcity has led to increased inquiries about alternative boronic esters or synthetic routes for fluorophenyl derivatives. Researchers are advised to consult reliable sources for purity specifications and analytical data, as these factors significantly impact experimental outcomes. The compound's NMR and HPLC profiles are frequently requested, underscoring the need for transparency in its characterization.

In summary, 2-[4-[2-(2-Fluorophenyl)ethoxy]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane represents a versatile and scientifically valuable compound with applications spanning drug discovery, materials science, and organic electronics. Its unique structural features and functional groups make it a subject of ongoing research, particularly in areas like targeted protein degradation and sustainable energy technologies. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing multiple disciplines.